ethyl 6-benzyl-2-(1-methyl-1H-pyrazole-5-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 6-benzyl-2-[(2-methylpyrazole-3-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C22H24N4O3S.ClH/c1-3-29-22(28)19-16-10-12-26(13-15-7-5-4-6-8-15)14-18(16)30-21(19)24-20(27)17-9-11-23-25(17)2;/h4-9,11H,3,10,12-14H2,1-2H3,(H,24,27);1H
• InChI Key: GYQMVNPDYHXGQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)CC3=CC=CC=C3)NC(=O)C4=CC=NN4C.Cl
• Molecular Formula: C22H25ClN4O3S
• Molecular Weight: 461.0 g/mol

Description

Ethyl 6-benzyl-2-(1-methyl-1H-pyrazole-5-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C22H25ClN4O3S and its molecular weight is 460.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates have been converted into various derivatives including pyrano-[2,3-c]pyrazole, isoxazolo[3,4-b]pyridine, and pyrano[2,3-b]pyridine derivatives, showcasing the versatility of these compounds in synthesizing a wide range of heterocyclic compounds that are valuable in medicinal chemistry and materials science (Harb et al., 1989). Additionally, the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, and related fused systems from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates further demonstrates the compound's role in the development of new chemical entities with potential biological activities (Bakhite et al., 2005).

Catalytic Applications

In the field of catalysis, ethyl 2-methyl-2,3-butadienoate, a related compound, has been utilized in [4 + 2] annulation reactions with N-tosylimines to produce ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent yields and complete regioselectivity, highlighting the importance of these compounds in facilitating highly selective synthetic transformations (Zhu et al., 2003).

Anticancer and Anti-Inflammatory Applications

A novel series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones synthesized via condensation of carboxamide 2 with some aromatic aldehydes have shown promising results in cytotoxicity tests against cancer cell lines and 5-lipoxygenase inhibition activities, indicating the potential therapeutic applications of these compounds in cancer and inflammation treatment (Rahmouni et al., 2016).

Mycobacterium Tuberculosis Inhibition

Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were designed and synthesized for the inhibition of Mycobacterium tuberculosis GyrB, showcasing the role of these compounds in combating tuberculosis, with one compound demonstrating significant inhibitory activity and potential for further development as a therapeutic agent (Jeankumar et al., 2013).